Cas no 63165-58-2 (Benzoic acid, 2,3,4,6-tetrabromo-5-(trifluoromethyl)-)

• Product Name: Benzoic acid, 2,3,4,6-tetrabromo-5-(trifluoromethyl)-
• CAS No: 63165-58-2
• MF: C₈HBr₄F₃O₂
• MW: 505.703550100327
• CID: 1647212
• Update Time: 2024-09-12

Benzoic acid, 2,3,4,6-tetrabromo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,6-tetrabromo-5-(trifluoromethyl)-

• Inchi： 1S/C8HBr4F3O2/c9-3-1(7(16)17)4(10)6(12)5(11)2(3)8(13,14)15/h(H,16,17)
• InChI Key： UYNTYHFZCVOTCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Br)C(C(F)(F)F)=C(Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 501.66603

Experimental Properties

• Density: 2.525±0.06 g/cm3(Predicted)
• Melting Point: 217-219 °C
• Boiling Point: 391.9±42.0 °C(Predicted)
• PSA: 37.3
• pka: 0.45±0.10(Predicted)